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Introduction

TM5275 is a potent and orally bioavailable small molecule inhibitor of Plasminogen Activator
Inhibitor-1 (PAI-1), a key regulator in the fibrinolytic system.[1][2][3] With an ICso value of 6.95
UM, TM5275 effectively targets PAI-1, which is implicated in various pathological conditions
including thrombosis, fibrosis, and cancer.[3][4] Research applications for TM5275 include
studying its antithrombotic effects without prolonging bleeding time, its anti-fibrotic activity in
models of liver and pulmonary fibrosis, and its potential as an anti-cancer agent by inducing
apoptosis. Accurate and consistent preparation of a stock solution is critical for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of a TM5275 sodium stock solution using Dimethyl
Sulfoxide (DMSO) as the solvent.

Mechanism of Action

TM5275 functions by binding to Plasminogen Activator Inhibitor-1 (PAI-1), which is the primary
physiological inhibitor of tissue-type (tPA) and urokinase-type (UPA) plasminogen activators. By
inhibiting PAI-1, TM5275 prevents the formation of inactive complexes with tPA and uPA. This
action promotes the conversion of plasminogen to plasmin, a key enzyme responsible for
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degrading fibrin clots and components of the extracellular matrix (ECM). This mechanism
underlies its therapeutic potential in thrombotic and fibrotic diseases. Docking studies suggest
that TM5275 binds to a cleft in the B-sheet A of PAI-1, inducing a conformational change that
favors its substrate-like behavior rather than inhibition of the protease.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of TM5275 sodium

salt.

Property Value Source(s)
5-Chloro-2-[[2-[2-[4-
(diphenylmethyl)-1-

IUPAC Name piperazinyl]-2-
oxoethoxylacetyllamino]benzoi
c acid sodium salt

CAS Number 1103926-82-4

Molecular Formula C2sH27CIN3NaOs

Molecular Weight 543.97 g/mol

Appearance White to off-white solid

ICso0 (PAI-1) 6.95 uM
DMSO: = 62.5 mg/mL (up to

Solubility 100 mg/mL reported) Water:

Insoluble Ethanol: Insoluble

Dry, dark, and at 0 - 4°C for
st (Solid) short term (days to weeks) or
orage (Soli
g -20°C for long term (months to

years).

0 - 4°C for short term (days to

) weeks), or -20°C / -80°C for

Storage (Stock Solution) . ]
long term (months). Aliquoting

is recommended.
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Experimental Protocol: Preparing a 10 mM TM5275
Sodium Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TM5275 sodium in
DMSO. Adjust calculations accordingly for different desired concentrations.

Materials

e TM5275 sodium salt (powder)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

 Ultrasonic bath (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure
e Pre-Protocol Preparations:
o Read the Safety Data Sheet (SDS) for TM5275 sodium and DMSO before handling.
o Perform all steps involving the powdered compound and DMSO in a chemical fume hood.

o Allow the TM5275 sodium vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Calculation of Required Mass:

o The molecular weight of TM5275 sodium is 543.97 g/mol .
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o To prepare 1 mL of a 10 mM stock solution:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 543.97 g/mol x 1000 mg/g

= Mass =5.44 mg

e Weighing the Compound:

o Carefully weigh out 5.44 mg of TM5275 sodium powder using a calibrated analytical
balance.

o Transfer the powder to a sterile microcentrifuge tube.
 Dissolution:

o Add 1 mL of high-quality, anhydrous DMSO to the tube containing the TM5275 powder.
Note that hygroscopic or wet DMSO can significantly reduce the solubility of the
compound.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If dissolution is difficult, brief sonication in an ultrasonic water bath can be used to aid the
process. Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile cryovials.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

o For long-term storage (months), store the aliquots at -80°C. For short-term storage (up to
one month), -20°C is suitable.
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Quality Control
¢ Always use fresh, anhydrous DMSO for the best solubility.

o Ensure the solution is completely clear before aliquoting. If precipitation occurs upon
storage, gently warm the vial and vortex to redissolve before use.

e When preparing working solutions, dilute the DMSO stock in the appropriate aqueous buffer
or cell culture medium immediately before use. Be mindful that high concentrations of DMSO
can be toxic to cells.

Visualizations

Diagram 1: Experimental Workflow
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Workflow: TM5275 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing TM5275 sodium stock solution.
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Diagram 2: Simplified Signaling Pathway
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Caption: TM5275 inhibits PAI-1, promoting fibrinolysis and reducing fibrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of TM5275 Sodium Stock
Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764139/docs#application-note-preparation-of-
tm5275-sodium-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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